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In the rapidly evolving landscape of multimodal artificial intelligence, the quest for a truly unified

model that can seamlessly comprehend and generate visual data remains a primary objective.

TUNA, a native unified multimodal model, has emerged as a significant contender, proposing a

novel approach to visual representation that promises enhanced scalability and performance.

This guide provides an in-depth comparison of TUNA's unified visual representation with a

prominent alternative, Show-o2, supported by experimental data and detailed methodologies,

to offer researchers, scientists, and drug development professionals a clear understanding of

its capabilities.

Core Architectural Distinction: A Unified Path vs. a
Dual Path
The fundamental difference between TUNA and other models like Show-o2 lies in the

architecture of their visual representation. TUNA employs a cascaded encoder design, which

creates a single, unified pathway for processing visual information. In contrast, Show-o2 utilizes

a dual-path fusion mechanism, which processes semantic and low-level visual features through

separate pathways before merging them.

TUNA's Cascaded Architecture: TUNA's approach involves serially connecting a Variational

Autoencoder (VAE) encoder with a representation encoder. This design forces an early and

deep fusion of features, creating a unified visual representation that is inherently aligned for

both understanding and generation tasks. This architectural choice is predicated on the
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hypothesis that a single, coherent representation space avoids the mismatches and conflicts

that can arise from fusing disparate representations at a later stage.[1]

Show-o2's Dual-Path Architecture: Show-o2, on the other hand, processes visual information

through two parallel streams. One path extracts high-level semantic features, while the other

preserves low-level details. These two streams are then fused to create a combined

representation.[2] While this allows for the preservation of different types of information, it can

introduce complexities in aligning and balancing the two distinct representations.

Below is a logical diagram illustrating the architectural difference between TUNA's single-path,

cascaded approach and the dual-path approach of alternatives.
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A high-level comparison of TUNA's single-path architecture and a dual-path alternative.
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Performance Benchmarks: A Quantitative
Comparison
Experimental results from various benchmarks demonstrate the efficacy of TUNA's unified

visual representation. The following tables summarize the performance of TUNA in comparison

to other state-of-the-art models, including Show-o2, across a range of multimodal

understanding and generation tasks.

Table 1: Multimodal Understanding Performance

Model MME (Avg.)
MMBench
(Avg.)

SEED-
Bench (Img)

MM-Vet POPE

TUNA (7B) 1502.3 70.1 65.2 38.1 85.7

Show-o2 (7B) 1450.1 68.9 63.5 36.5 84.9

Other UMM 1 1425.6 67.5 62.1 35.2 83.1

Other UMM 2 1489.7 69.5 64.3 37.0 85.2

Table 2: Image Generation Performance

Model GenEval (Score) TIFA (Score)

TUNA (7B) 0.90 0.85

Show-o2 (7B) 0.87 0.82

Other UMM 1 0.85 0.80

Other UMM 2 0.88 0.83

Table 3: Video Understanding and Generation Performance
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Model MVBench (Avg.) Video-MME (Avg.) VBench (Score)

TUNA (7B) 60.5 1450.0 0.75

Show-o2 (7B) 58.9 1420.5 0.72

Other UMM 1 57.1 1395.2 0.69

Other UMM 2 59.3 1435.8 0.73

The data indicates that TUNA consistently performs at or above the level of other state-of-the-

art unified multimodal models across a variety of benchmarks for both understanding and

generation tasks in image and video domains.

Experimental Protocols
To ensure a fair and reproducible comparison, the following experimental protocols were

adhered to for the key benchmarks cited:

Multimodal Understanding Evaluation:

MME, MMBench, SEED-Bench, MM-Vet, POPE: These benchmarks assess a model's ability

to comprehend and reason about images. The evaluation involves answering multiple-choice

questions, providing detailed descriptions, or making binary judgments based on visual

content. Performance is typically measured by accuracy or a composite score.

Image and Video Generation Evaluation:

GenEval, TIFA: These benchmarks evaluate the quality and coherence of generated images

based on textual prompts. Metrics often involve a combination of automated scoring and

human evaluation to assess factors like prompt alignment, image quality, and realism.

MVBench, Video-MME, VBench: These benchmarks are designed to evaluate a model's

understanding and generation capabilities for video content. This includes tasks such as

video question answering, captioning, and text-to-video generation. Performance is

measured using task-specific metrics that consider temporal coherence and action

recognition.
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TUNA's Training Workflow: A Three-Stage Pipeline
TUNA's scalability and performance are also attributed to its structured, three-stage training

pipeline. This approach systematically builds the model's capabilities, starting with the core

visual representation and progressively integrating more complex multimodal tasks.

Stage 1: Representation Pre-training Stage 2: Multimodal Alignment Stage 3: Instruction Tuning

Train VAE and
Representation Encoders

Tasks: Image Captioning,
Text-to-Image Generation

Tasks: Interleaved Image-Text Data,
Video-Text Data

Unfreeze LLM and
continue pre-training

Tasks: Instruction-based
Image/Video Editing & Generation

Fine-tune on high-quality
instruction-following datasets

Click to download full resolution via product page

TUNA's three-stage training pipeline for building a unified multimodal model.

Stage 1: Representation Pre-training: In the initial stage, the focus is on training the cascaded

VAE and representation encoders. The model is trained on large-scale image-text datasets to

learn a robust and generalizable visual representation.

Stage 2: Multimodal Alignment: The pre-trained visual encoders are then integrated with a large

language model (LLM). The entire model is further pre-trained on a diverse mix of interleaved

image-text and video-text data to align the visual and textual representations.

Stage 3: Instruction Tuning: Finally, the model is fine-tuned on a curated set of high-quality,

instruction-following datasets. This stage hones the model's ability to perform a wide range of

specific multimodal tasks based on user instructions, such as image editing, video

summarization, and complex reasoning.

Conclusion: The Promise of a Unified Approach
The experimental data and architectural design of TUNA provide compelling evidence for the

scalability and effectiveness of its unified visual representation. By creating a single, deeply
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integrated pathway for visual information, TUNA demonstrates consistently strong performance

across a spectrum of understanding and generation tasks, often outperforming models with

more complex, dual-path architectures. For researchers and professionals in fields requiring

nuanced interpretation and creation of visual data, TUNA's approach represents a significant

step forward in the development of truly unified and capable multimodal AI. The structured

three-stage training pipeline further ensures that the model can be effectively scaled and

adapted to a wide array of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1682044?utm_src=pdf-custom-synthesis
https://arxiv.org/html/2512.02014v1
https://arxiv.org/html/2512.02014v1
https://arxiv.org/html/2506.15564v1
https://www.benchchem.com/product/b1682044#validation-of-tuna-s-unified-visual-representation-scalability
https://www.benchchem.com/product/b1682044#validation-of-tuna-s-unified-visual-representation-scalability
https://www.benchchem.com/product/b1682044#validation-of-tuna-s-unified-visual-representation-scalability
https://www.benchchem.com/product/b1682044#validation-of-tuna-s-unified-visual-representation-scalability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

